Cas no 1004194-19-7 (1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004194-19-7
• MF: C₁₁H₁₀ClN₅O₄
• MW: 311.681200504303
• MDL: MFCD04967986
• CID: 3058417
• PubChem ID: 7017342
• Update Time: 2025-10-16

1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((2-Chloro-4-nitrophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• AKOS B016936
• ART-CHEM-BB B016936
• 1-(2-CHLORO-4-NITRO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• 1-(2-CHLORO-4-NITROPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• STK312993
• EN300-229174
• 1004194-19-7
• 1-[(2-chloro-4-nitrophenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• CS-0268702
• 1-(2-Chloro-4-nitro-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• BBL039097
• 1-(2-Chloro-4-nitro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid hydrazide
• C11H10ClN5O4
• AKOS015922287
• 1-[(2-chloro-4-nitrophenoxy)methyl]pyrazole-3-carbohydrazide
• AKOS000306417

• MDL： MFCD04967986
• Inchi： 1S/C11H10ClN5O4/c12-8-5-7(17(19)20)1-2-10(8)21-6-16-4-3-9(15-16)11(18)14-13/h1-5H,6,13H2,(H,14,18)
• InChI Key： ZPDSTQLNQZKZMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCN1C=CC(C(NN)=O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.0421315Da
• Monoisotopic Mass: 311.0421315Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3

1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide

Compound CAS No. 1004194-19-7: 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide

The compound with CAS No. 1004194-19-7, known as 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising biological activity, making it a subject of extensive research in recent years.

Chemical Structure and Properties

The molecular structure of 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide is characterized by a pyrazole ring, a nitro group, and a chloro-substituted phenoxy group. The pyrazole ring, a five-membered aromatic heterocycle, contributes to the compound's stability and reactivity. The nitro group attached to the phenoxy moiety enhances the compound's electronic properties, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design and agrochemicals. The combination of the pyrazole ring with the nitro-substituted phenoxy group has been shown to exhibit potent bioactivity, particularly in inhibiting key enzymes involved in plant diseases and human pathogens.

Synthesis and Optimization

The synthesis of 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthesis pathway by employing advanced catalytic systems and green chemistry principles, reducing the environmental impact of the production process.

Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this compound's production. These methods not only improve the overall yield but also allow for better control over stereochemistry, which is critical for applications in pharmaceuticals.

Biological Activity and Applications

One of the most significant contributions of 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide lies in its biological activity. Studies have demonstrated that this compound exhibits potent anti-fungal and anti-bacterial properties, making it a promising candidate for developing new agrochemicals and antibiotics.

In agricultural applications, this compound has shown remarkable efficacy in controlling plant pathogens such as Fusarium species and Phytophthora infestans. Its ability to inhibit key enzymes involved in fungal growth has led to its consideration as a potential alternative to traditional pesticides, which often face resistance issues.

In the pharmaceutical sector, 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide has been explored for its potential as an anti-cancer agent. Preclinical studies indicate that this compound can selectively target cancer cells while sparing healthy cells, suggesting a novel approach to cancer therapy with reduced side effects.

Environmental Impact and Safety

As concerns about environmental sustainability grow, researchers have increasingly focused on evaluating the environmental impact of 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide. Recent studies have assessed its biodegradability under various conditions, revealing that it exhibits moderate biodegradation rates under aerobic conditions.

To ensure safe handling and application, comprehensive toxicity studies have been conducted. These studies indicate that while the compound shows high efficacy against target organisms, it poses minimal risk to non-target species when used within recommended limits.

Future Prospects

The future of 1-(2-chloro-4-nitrophenoxy)methyl-1H-pyrazole-3-carbohydrazide looks promising as researchers continue to explore its potential applications across diverse fields. Ongoing research aims to further optimize its synthesis process, enhance its bioavailability, and explore novel delivery systems for improved therapeutic outcomes.

In conclusion, CAS No. 1004194-19-7, or 1-(2-chloro-4-nitrophenoxy)methyl